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Compound of Interest

Compound Name: 2-Propyloctanal

Cat. No.: B15460182

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Propyloctanal is readily available. The
information provided herein is based on general best practices for handling aldehydes and
flammable liquids, and inferred from the safety data of structurally similar compounds such as
2-Propyl-2-heptenal. It is imperative to handle this chemical with caution and to perform a
thorough risk assessment before use.

Introduction

2-Propyloctanal is a branched-chain aldehyde with potential applications in various research
and development sectors. Due to the lack of specific safety data, a conservative approach to
handling and storage is essential to ensure the safety of laboratory personnel and the integrity
of experimental outcomes. These application notes provide detailed protocols for the safe
handling, storage, and emergency procedures for 2-Propyloctanal.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2-Propyloctanal is presented
below. This data is crucial for understanding its potential hazards.
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Property Value Source

Molecular Formula C11H220 PubChem[1]
Molecular Weight 170.29 g/mol PubChem[1]
IUPAC Name 2-propyloctanal PubChem[1]
CAS Number 61611-52-7 PubChem[1]

Note: Data such as flash point, boiling point, and explosive limits for 2-Propyloctanal are not
readily available. Given its aldehyde functional group and molecular weight, it should be treated
as a potentially flammable liquid.

Hazard Identification and Personal Protective
Equipment (PPE)
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Recommended Personal Protective Equipment (PPE):

Equipment Specification

Tightly fitting safety goggles with side-shields

Eye Protection )
conforming to EN 166 (EU) or NIOSH (US).[2]

] Chemical-resistant gloves (e.qg., Nitrile,
Hand Protection ] )
Neoprene) inspected prior to use.[2]

Laboratory coat, long-sleeved clothing. For
Skin and Body Protection larger quantities or risk of splashing, consider a

chemical-resistant apron or suit.

Use in a well-ventilated area, preferably in a

chemical fume hood. If exposure limits are
Respiratory Protection exceeded or irritation is experienced, use a full-

face respirator with an appropriate organic

vapor cartridge.[2]
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Experimental Protocols
General Handling Protocol

e Preparation:

o

Read and understand this protocol and any available safety information before starting
work.

o

Ensure a chemical fume hood is operational and available.

[¢]

Assemble all necessary equipment and reagents.

[e]

Put on the required Personal Protective Equipment (PPE).
e Handling:

o Conduct all manipulations of 2-Propyloctanal within a certified chemical fume hood to
minimize inhalation exposure.[2]

o Use non-sparking tools and equipment to prevent ignition of flammable vapors.[2]
o Avoid contact with skin and eyes.[2]
o Keep the container tightly closed when not in use.[2]
o Ground/bond container and receiving equipment to prevent static discharge.[3]
e Post-Handling:
o Wash hands thoroughly after handling.
o Clean the work area and any contaminated equipment.

o Properly store or dispose of any waste generated.

Storage Protocol

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
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o Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[3]

« Store away from incompatible materials such as oxidizing agents, strong bases, and strong
reducing agents.

o Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Emergency Procedures

First Aid Measures
Exposure First Aid Procedure

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o
artificial respiration and consult a doctor
immediately.[2]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[2]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[2]

Rinse mouth with water. Do not induce vomiting.
_ Never give anything by mouth to an
Ingestion ) ]
unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Spill and Leak Procedures

e Immediate Actions:
o Evacuate personnel from the immediate area.
o Remove all sources of ignition.[2]
o Ensure adequate ventilation.

e Containment and Cleanup:
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[e]

Wear appropriate PPE, including respiratory protection.

o

For small spills, absorb with an inert material (e.g., sand, vermiculite).

[¢]

Collect the absorbed material and place it in a suitable, closed container for disposal.[2]

[¢]

For large spills, prevent further leakage if it is safe to do so. Dike the spill to prevent it from
entering drains. Contact emergency services for assistance.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors may form explosive mixtures with air.[4] Vapors are heavier than
air and may travel to a source of ignition and flash back.[4]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) for firefighting if
necessary.[2]

Visualizations
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Safe Handling Workflow for 2-Propyloctanal
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Caption: Workflow for the safe handling of 2-Propyloctanal.
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Spill Response Decision Tree
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Caption: Decision tree for responding to a 2-Propyloctanal spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15460182?utm_src=pdf-body-img
https://www.benchchem.com/product/b15460182?utm_src=pdf-body
https://www.benchchem.com/product/b15460182?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15460182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 1. 2-Propyloctanal | C11H220 | CID 14029656 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. chemicalbook.com [chemicalbook.com]

e 3. sigmaaldrich.com [sigmaaldrich.com]

e 4. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Safe Handling and Storage of 2-Propyloctanal:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15460182#safe-handling-and-storage-procedures-
for-2-propyloctanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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